Cas no 19347-07-0 (Cycloheptanone, 2-(acetyloxy)-)

• Product Name: Cycloheptanone, 2-(acetyloxy)-
• CAS No: 19347-07-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 1385836
• PubChem ID: 557310
• Update Time: 2025-04-20

Cycloheptanone, 2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(acetyloxy)-
• (2-oxocycloheptyl) acetate
• 2-Oxocycloheptyl acetate #
• RFXWFERXMBIZEI-UHFFFAOYSA-N
• 19347-07-0
• DTXSID30339618

• Inchi： 1S/C9H14O3/c1-7(10)12-9-6-4-2-3-5-8(9)11/h9H,2-6H2,1H3
• InChI Key： RFXWFERXMBIZEI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(CCCCC1)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha-acyloxy carbonyl compounds